Cas no 105770-01-2 (2-Furancarbothioicacid, anhydrosulfide with O-propyl hydrogen carbonodithioate)

• Product name: 2-Furancarbothioicacid, anhydrosulfide with O-propyl hydrogen carbonodithioate
• CAS No: 105770-01-2
• MF: C₉H₁₀O₃S₂
• MW: 230.303900241852
• CID: 145265
• PubChem ID: 3064789

2-Furancarbothioicacid, anhydrosulfide with O-propyl hydrogen carbonodithioate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbothioicacid, anhydrosulfide with O-propyl hydrogen carbonodithioate
• O-propyl furan-2-carbonylsulfanylmethanethioate
• DTXSID40909725
• S-(Furan-2-carbonyl) O-propyl carbonodithioate
• 2-Furancarbothioic acid, anhydrosulfide with O-propyl hydrogen carbonodithioate
• Carbonic acid, dithio-, anhydrosulfide with thio-2-furoic acid, O-propyl ester
• 105770-01-2

• Inchi： InChI=1S/C9H10O3S2/c1-2-5-12-9(13)14-8(10)7-4-3-6-11-7/h3-4,6H,2,5H2,1H3
• InChI Key： XECGEZCKWJYWSL-UHFFFAOYSA-N
• SMILES： CCCOC(SC(C1=CC=CO1)=O)=S

Computed Properties

• Exact Mass: 230.0072
• Monoisotopic Mass: 230.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.8Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.289
• Boiling Point: 312.6°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.58
• PSA: 39.44
• LogP: 2.86450